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Compound of Interest

Compound Name: RI-962

Cat. No.: B15581823 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of laboratory chemicals are paramount. This document provides essential safety and

logistical information for the proper disposal of RI-962, a potent and selective receptor-

interacting protein kinase 1 (RIPK1) inhibitor used in research. Adherence to these procedures

is critical for ensuring laboratory safety and environmental protection.

RI-962: Key Data
The following table summarizes the essential quantitative data for RI-962, compiled from

available product information.

Property Value Source

Molecular Formula C₂₈H₂₈N₆O₂ --INVALID-LINK--

Molecular Weight 480.57 g/mol --INVALID-LINK--

CAS Number 2763831-53-2 --INVALID-LINK--

Appearance Solid --INVALID-LINK--

Purity ≥98.0% --INVALID-LINK--

Solubility 10 mM in DMSO --INVALID-LINK--

Storage

Solid Powder: -20°C for 12

months, 4°C for 6 months. In

Solvent: -80°C for 6 months,

-20°C for 6 months.

--INVALID-LINK--
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Experimental Protocol: Step-by-Step Disposal of RI-
962
The following protocol outlines the recommended procedures for the disposal of RI-962. As a

specific Safety Data Sheet (SDS) for RI-962 is not readily available, these guidelines are based

on general best practices for the disposal of solid chemical waste from a laboratory setting.

1. Waste Identification and Segregation:

Treat all RI-962 waste as hazardous chemical waste.

Segregate solid RI-962 waste from liquid waste. Solid waste includes unused or expired

compounds, as well as contaminated materials such as gloves, weigh boats, and absorbent

paper.

Do not mix RI-962 waste with other incompatible chemical waste streams.

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling RI-962 waste, including:

Safety goggles with side shields

Chemical-resistant gloves (e.g., nitrile)

A lab coat

3. Solid Waste Containment:

Place all solid RI-962 waste and contaminated disposables into a designated, leak-proof,

and clearly labeled hazardous waste container.

The original product container, if empty and clean, can be used for waste collection, but the

label must be defaced and replaced with a hazardous waste label.

Ensure the waste container is made of a material compatible with the chemical. A high-

density polyethylene (HDPE) container is generally suitable for solid chemical waste.
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The container must have a secure, tight-fitting lid and be kept closed except when adding

waste.

4. Labeling:

Label the hazardous waste container clearly with the words "Hazardous Waste".

The label must also include:

The full chemical name: "RI-962"

The approximate quantity of waste

The date the waste was first added to the container

The primary hazard(s) (e.g., "Toxic," "Handle with Care"). In the absence of a specific

SDS, it is prudent to handle it as a potentially toxic substance.

5. Storage:

Store the sealed and labeled waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area within the laboratory.

This area should be away from general laboratory traffic and incompatible materials.

6. Disposal Request and Pickup:

Once the waste container is full or has been in storage for the maximum allowable time

according to your institution's policies (typically 90 days), arrange for its disposal through

your institution's Environmental Health and Safety (EHS) office.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Do not dispose of RI-962 down the drain or in the regular trash.

7. Empty Container Disposal:
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An "empty" container that held RI-962 must be managed as hazardous waste unless it has

been triple-rinsed with a suitable solvent (such as DMSO, followed by a solvent like ethanol

or acetone).

The rinsate from the triple-rinsing process must be collected and disposed of as liquid

hazardous waste.

After triple-rinsing, the defaced container may be disposed of in the regular trash or

recycling, in accordance with institutional policies.

RI-962 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of RI-962.
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Caption: Workflow for the safe disposal of RI-962 waste in a laboratory setting.
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To cite this document: BenchChem. [Essential Guide to the Proper Disposal of RI-962].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581823#ri-962-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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